1. Home
  2. Product
  3. 2-[3-Chloro-5-(1-decyl-3,3-dimethyl-1,3-dihydro-2H-indol-2-ylidene)penta-1,3-dien-1-yl]-1-decyl-3,3-dimethyl-3H-indol-1-ium perchlorate
2-[3-Chloro-5-(1-decyl-3,3-dimethyl-1,3-dihydro-2H-indol-2-ylidene)penta-1,3-dien-1-yl]-1-decyl-3,3-dimethyl-3H-indol-1-ium perchlorate 2-[3-Chloro-5-(1-decyl-3,3-dimethyl-1,3-dihydro-2H-indol-2-ylidene)penta-1,3-dien-1-yl]-1-decyl-3,3-dimethyl-3H-indol-1-ium perchlorate
Brand Name: Vulcanchem
CAS No.: 166317-60-8
VCID: VC0063993
InChI: InChI=1S/C45H66ClN2.ClHO4/c1-7-9-11-13-15-17-19-25-35-47-40-29-23-21-27-38(40)44(3,4)42(47)33-31-37(46)32-34-43-45(5,6)39-28-22-24-30-41(39)48(43)36-26-20-18-16-14-12-10-8-2;2-1(3,4)5/h21-24,27-34H,7-20,25-26,35-36H2,1-6H3;(H,2,3,4,5)/q+1;/p-1
SMILES: CCCCCCCCCCN1C2=CC=CC=C2C(C1=CC=C(C=CC3=[N+](C4=CC=CC=C4C3(C)C)CCCCCCCCCC)Cl)(C)C.[O-]Cl(=O)(=O)=O
Molecular Formula: C45H66Cl2N2O4
Molecular Weight: 769.933

2-[3-Chloro-5-(1-decyl-3,3-dimethyl-1,3-dihydro-2H-indol-2-ylidene)penta-1,3-dien-1-yl]-1-decyl-3,3-dimethyl-3H-indol-1-ium perchlorate

CAS No.: 166317-60-8

Cat. No.: VC0063993

Molecular Formula: C45H66Cl2N2O4

Molecular Weight: 769.933

* For research use only. Not for human or veterinary use.

2-[3-Chloro-5-(1-decyl-3,3-dimethyl-1,3-dihydro-2H-indol-2-ylidene)penta-1,3-dien-1-yl]-1-decyl-3,3-dimethyl-3H-indol-1-ium perchlorate - 166317-60-8

Specification

CAS No. 166317-60-8
Molecular Formula C45H66Cl2N2O4
Molecular Weight 769.933
IUPAC Name 2-[3-chloro-5-(1-decyl-3,3-dimethylindol-1-ium-2-yl)penta-2,4-dienylidene]-1-decyl-3,3-dimethylindole;perchlorate
Standard InChI InChI=1S/C45H66ClN2.ClHO4/c1-7-9-11-13-15-17-19-25-35-47-40-29-23-21-27-38(40)44(3,4)42(47)33-31-37(46)32-34-43-45(5,6)39-28-22-24-30-41(39)48(43)36-26-20-18-16-14-12-10-8-2;2-1(3,4)5/h21-24,27-34H,7-20,25-26,35-36H2,1-6H3;(H,2,3,4,5)/q+1;/p-1
Standard InChI Key NSVITLCIMBUAMU-UHFFFAOYSA-M
SMILES CCCCCCCCCCN1C2=CC=CC=C2C(C1=CC=C(C=CC3=[N+](C4=CC=CC=C4C3(C)C)CCCCCCCCCC)Cl)(C)C.[O-]Cl(=O)(=O)=O

Mass Molarity Calculator
  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g
Molecular Mass Calculator
Related : Promising Compounds and Repurposed Drugs for COVID-19